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An In-depth Technical Guide to the Physical Properties of Calcium Bromide Hydrate

For Researchers, Scientists, and Drug Development Professionals

Introduction
Calcium bromide (CaBr₂) is an ionic compound that readily forms hydrates, incorporating water

molecules into its crystal structure. These hydrated forms, collectively known as calcium

bromide hydrate (CaBr₂·xH₂O), are of significant interest across various scientific and industrial

domains, including in drilling fluids for the oil and gas industry, as a dense medium for gravity

separation, in medicine, and as a food preservative.[1][2][3] Understanding the physical

properties of these hydrates is crucial for their application and for the development of new

technologies.

This technical guide provides a comprehensive overview of the core physical properties of

calcium bromide hydrate, with a focus on quantitative data, experimental methodologies for

their determination, and the relationships between the different hydrated and anhydrous forms.

Physical and Chemical Properties
Calcium bromide hydrate typically appears as a white or colorless, odorless crystalline solid.[1]

[2][4] It is known to be hygroscopic, meaning it readily absorbs moisture from the atmosphere.

[1][2] The most common hydrated forms are the dihydrate (CaBr₂·2H₂O) and the hexahydrate

(CaBr₂·6H₂O).[5][6]
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Data Summary
The quantitative physical properties of calcium bromide and its hydrates are summarized in the

table below. Data for the anhydrous form is provided for comparison.
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Property
Anhydrous
(CaBr₂)

Dihydrate
(CaBr₂·2H₂O)

Hexahydrate
(CaBr₂·6H₂O)

General
Hydrate
(CaBr₂·xH₂O)

CAS Number 7789-41-5[5][7] 22208-73-7[5] -
71626-99-8[1][2]

[8]

Molecular

Formula
CaBr₂[4][7] CaBr₂·2H₂O[6] CaBr₂·6H₂O[5]

CaBr₂·xH₂O[2][8]

[9]

Molecular Weight

( g/mol )
199.89[5][7][8] 235.98[3][5] - -

Appearance

Hygroscopic

colorless

crystals[5][10]

White crystalline

powder[6]
-

White crystalline

powder and/or

chunks[2][4]

Melting Point

(°C)

730 - 742[5][7][8]

[11]
- - 35[12]

Boiling Point (°C)
1815 - 1935[5]

[11][13]
810[3][5] - -

Density (g/cm³)
3.353 at 25°C[5]

[6][11][13][14]
- - 2.3[12]

Crystal Structure
Orthorhombic[13]

[15]
- - -

pH of Aqueous

Solution
- - -

5 (5% solution at

20°C)[16]

Solubility in

Water

125 g/100 mL

(0°C)143 g/100

mL (20°C)312

g/100 mL

(100°C)[3][5][10]

[13]

Highly

soluble[17]

Highly

soluble[17]

Highly soluble[1]

[2]

Solubility in

Other Solvents

Soluble in

alcohol and

acetone.[3][5][6]

- - Soluble in

alcohol and

acetone.[12]
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[14] Insoluble in

ether and

chloroform.[6]

[14][18]

Experimental Protocols
The determination of the physical properties of hydrates like calcium bromide hydrate involves

several standard laboratory techniques.

Protocol 1: Determination of the Formula of a Hydrate
(Water of Hydration)
This protocol is a general method to determine the number of water molecules in a hydrate,

which is crucial for identifying the specific form (e.g., dihydrate vs. hexahydrate).

Objective: To determine the empirical formula of a calcium bromide hydrate by gravimetric

analysis.

Methodology:

Crucible Preparation: A clean porcelain crucible and its lid are heated to a high temperature

for approximately 10 minutes to remove any volatile impurities and moisture.[19] The crucible

is then cooled to room temperature in a desiccator and weighed accurately. This heating,

cooling, and weighing process is repeated until a constant mass is achieved.[20]

Sample Preparation: A known mass (between 0.75 and 2.50 g) of the calcium bromide

hydrate is added to the pre-weighed crucible, and the total mass is recorded.[20] The

appearance of the hydrate is noted.

Dehydration: The crucible containing the hydrate is gently heated over a Bunsen burner.[21]

The test tube should be held at an angle to observe the condensation of water vapor on the

cooler parts of the tube, which indicates the release of water of hydration.[20]

Heating to Constant Mass: The sample is heated more strongly to ensure all water of

hydration is driven off. The crucible is then allowed to cool to room temperature in a
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desiccator and weighed. The heating, cooling, and weighing process is repeated until a

constant mass is achieved, indicating that all water has been removed.[20]

Calculations:

The mass of water lost is calculated by subtracting the final mass of the anhydrous

calcium bromide and crucible from the initial mass of the hydrate and crucible.

The mass of the anhydrous calcium bromide is determined by subtracting the mass of the

empty crucible from the final mass.

The moles of water and anhydrous calcium bromide are calculated using their respective

molar masses.

The ratio of moles of water to moles of anhydrous calcium bromide gives the value of 'x' in

the formula CaBr₂·xH₂O.[17]

Protocol 2: Reversibility of Hydration
This protocol is used to confirm if a compound is a true hydrate.

Objective: To observe the color change and other physical properties upon dehydration and

rehydration.

Methodology:

Dehydration: A small sample of calcium bromide hydrate is heated in a test tube as

described in Protocol 1. Any changes in color and physical state are recorded.

Rehydration: After the anhydrous residue has cooled to room temperature, a few drops of

deionized water are carefully added.[20]

Observation: A true hydrate will typically revert to its original color and crystalline appearance

upon the addition of water.[17][19]

Visualizations
Logical Relationship Diagram
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The following diagram illustrates the reversible relationship between anhydrous calcium

bromide and its hydrated forms, driven by the addition or removal of water.

Relationship between Anhydrous and Hydrated Calcium Bromide

Anhydrous CaBr₂ (s)

Calcium Bromide Hydrate
CaBr₂·xH₂O (s)

 + H₂O (Hydration)  - H₂O (Dehydration via heating)

Click to download full resolution via product page

Caption: Reversible conversion between anhydrous and hydrated calcium bromide.

Experimental Workflow Diagram
This diagram outlines the key steps in the experimental determination of the water of hydration

for calcium bromide hydrate.
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Workflow for Determining Water of Hydration

Preparation

Experiment

Analysis

Start

Heat crucible to
constant mass

Weigh CaBr₂·xH₂O
in crucible

Gently heat sample
to drive off H₂O

Cool in desiccator

Weigh anhydrous
CaBr₂

Calculate mass of
H₂O lost

Calculate moles of
H₂O and CaBr₂

Determine formula
(CaBr₂·xH₂O)

end

End

Click to download full resolution via product page

Caption: Experimental workflow for hydrate formula determination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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calcium-bromide-hydrate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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